Cas no 928056-25-1 ((2S)-1-benzylpyrrolidine-2-carbonitrile)

(2S)-1-Benzylpyrrolidine-2-carbonitrile is a chiral pyrrolidine derivative featuring a benzyl group at the nitrogen position and a nitrile functionality at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. Its stereochemical purity (S-configuration) makes it valuable for asymmetric synthesis and chiral scaffold development. The nitrile group offers reactivity for further functionalization, such as hydrolysis to carboxylic acids or reduction to amines. The benzyl moiety provides stability while allowing selective deprotection if required. This compound is commonly employed in medicinal chemistry research for the design of enzyme inhibitors and receptor ligands due to its rigid pyrrolidine framework.
(2S)-1-benzylpyrrolidine-2-carbonitrile structure
928056-25-1 structure
Product Name:(2S)-1-benzylpyrrolidine-2-carbonitrile
CAS No:928056-25-1
MF:C12H14N2
MW:186.252962589264
MDL:MFCD05864626
CID:803256
PubChem ID:25417927
Update Time:2025-06-10

(2S)-1-benzylpyrrolidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • (S)-1-Benzylpyrrolidine-2-carbonitrile
    • (S)-1-benzyl-pyrrolidine-2-carbnitrile
    • 2-Pyrrolidinecarbonitrile,1-(phenylmethyl)-, (2S)-
    • (2S)-1-benzylpyrrolidine-2-carbonitrile
    • AMY4260
    • AKOS015839173
    • AC-9160
    • CS-0199920
    • 928056-25-1
    • DTXSID70649647
    • (s)-1-benzyl-pyrrolidine-2-carbonitrile
    • BS-29655
    • (S)-1-N-Benzyl-2-cyanopyrrolidine
    • MFCD05864626
    • (s)-1-n-benzyl-2-cyano-pyrrolidine
    • MDL: MFCD05864626
    • Inchi: 1S/C12H14N2/c13-9-12-7-4-8-14(12)10-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-8,10H2/t12-/m0/s1
    • InChI Key: UWHFYOCFQGYYIH-LBPRGKRZSA-N
    • SMILES: N1(CC2C=CC=CC=2)CCC[C@H]1C#N

Computed Properties

  • Exact Mass: 186.116
  • Monoisotopic Mass: 186.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27A^2
  • XLogP3: 2.1

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Liquid
  • Density: 1.08
  • Boiling Point: 313.3°C at 760 mmHg
  • Flash Point: 132.8°C
  • Refractive Index: 1.572
  • PSA: 27.03000
  • LogP: 2.11248

(2S)-1-benzylpyrrolidine-2-carbonitrile Security Information

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